Cas no 503179-70-2 (3-(Trifluoromethoxy)benzenesulfonamide)

• Product Name: 3-(Trifluoromethoxy)benzenesulfonamide
• CAS No: 503179-70-2
• MF: C₇H₆F₃NO₃S
• MW: 241.187651157379
• MDL: MFCD03094233
• CID: 1071076
• PubChem ID: 2778304
• Update Time: 2025-04-20

3-(Trifluoromethoxy)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethoxy)benzenesulfonamide
• 3-(trifluoromethoxy)benzene-1-sulfonamide
• 3-(trifluoromethoxy)benzenesulphonamide
• 3-Trifluoromethoxybenzenesulfonamide
• AC1MCSZQ
• CTK4J2436
• SureCN8075337
• T6501753
• DTXSID20380856
• BBL100646
• PPKQBZLWPZIXOQ-UHFFFAOYSA-N
• CS-0206575
• EN300-270938
• A871608
• STL554440
• PS-6586
• SCHEMBL8075337
• 503179-70-2
• MFCD03094233
• AKOS005254713

• MDL： MFCD03094233
• Inchi： 1S/C7H6F3NO3S/c8-7(9,10)14-5-2-1-3-6(4-5)15(11,12)13/h1-4H,(H2,11,12,13)
• InChI Key： PPKQBZLWPZIXOQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 241.00208
• Monoisotopic Mass: 241.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 69.39

3-(Trifluoromethoxy)benzenesulfonamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides